Cas no 1806390-57-7 (Ethyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate)

• Product Name: Ethyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate
• CAS No: 1806390-57-7
• MF: C₁₃H₁₂F₆O₃S
• MW: 362.288003921509
• CID: 4986581
• Update Time: 2025-05-20

Ethyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate

• Inchi： 1S/C13H12F6O3S/c1-2-21-11(20)6-3-8-7-9(23-13(17,18)19)4-5-10(8)22-12(14,15)16/h4-5,7H,2-3,6H2,1H3
• InChI Key： XVZKNIBWVCEBLG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=C(C=1)CCC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 385
• XLogP3: 5.3
• Topological Polar Surface Area: 60.8

Additional information on Ethyl 3-(2-(trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoate

Ethyl 3-(2-(trifluoromethoxy-5-(trifluoromethylthio)phenyl)propanoate) and Its Applications in Modern Chemical Biology

Ethyl 3-(2-(trifluoromethoxy-5-(trifluoromethylthio)phenyl)propanoate, with the CAS number 1806390-57-7, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable tool in the development of novel pharmaceuticals and agrochemicals. The presence of both trifluoromethoxy and trifluoromethylthio substituents in its aromatic ring confers upon it distinct electronic and steric characteristics, which are critical for its interaction with biological targets.

The chemical structure of Ethyl 3-(2-(trifluoromethoxy-5-(trifluoromethylthio)phenyl)propanoate consists of a propanoate ester moiety linked to a phenyl ring that is further functionalized with these two fluorinated groups. The trifluoromethoxy group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, while the trifluoromethylthio group introduces both lipophilicity and potential hydrogen bonding capabilities. These features make the compound an attractive candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their superior pharmacokinetic properties compared to their non-fluorinated counterparts. The use of fluorine atoms in drug design has been shown to improve binding affinity, reduce metabolic degradation, and enhance overall bioavailability. Ethyl 3-(2-(trifluoromethoxy-5-(trifluoromethylthio)phenyl)propanoate exemplifies these advantages, as it combines the benefits of both electron-withdrawing and lipophilic fluorinated groups.

The synthesis of Ethyl 3-(2-(trifluoromethoxy-5-(trifluoromethylthio)phenyl)propanoate involves a series of well-established organic reactions, including nucleophilic substitution and esterification processes. The introduction of the trifluoromethoxy group typically requires halogenation followed by displacement with sodium methoxide, while the addition of the trifluoromethylthio group can be achieved through reaction with sodium thiolates in the presence of a suitable catalyst. These synthetic strategies highlight the compound's accessibility and its potential for large-scale production.

The biological activity of Ethyl 3-(2-(trifluoromethoxy-5-(trifluoromethylthio)phenyl)propanoate has been extensively studied in various preclinical models. Research indicates that this compound exhibits inhibitory effects on several key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are known to play a crucial role in the pathogenesis of chronic inflammatory diseases, making Ethyl 3-(2-(

In addition to its anti-inflammatory properties, preliminary studies have also suggested that Ethyl 3-(2-(

The pharmacokinetic profile of Ethyl 3-(2((trimethoxy-trimethyl-thio)-phenyl)-propanoate is another area of interest. Due to the presence of fluorine atoms, which are known to enhance metabolic stability, this compound is expected to have a longer half-life compared to non-fluorinated analogs. This extended duration of action could lead to improved patient compliance and reduced dosing frequency, making it an attractive option for chronic disease management.

The development of novel drug candidates often involves rigorous testing in vitro and in vivo to evaluate their safety and efficacy. Ethyl 3((trimethoxy-trimethyl-thio)-phenyl)-propanoate has undergone several preclinical studies aimed at assessing its potential as a therapeutic agent. These studies have demonstrated its ability to modulate biological pathways without significant toxicity at effective doses. This safety profile is crucial for advancing the compound into clinical trials and ultimately into market-ready pharmaceutical products.

The future directions for research on Ethyl 3((trimethoxy-trimethyl-thio)-phenyl)-propanoate include further optimization of its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, exploring new synthetic routes that improve yield and scalability will be essential for commercial production. Collaborations between academic researchers and industry scientists are likely to play a pivotal role in translating these findings into tangible therapeutic benefits for patients worldwide.